Cas no 1002-96-6 (11-Docosenoic acid,(11Z)-)

11-Docosenoic acid, (11Z)-, also known as cetoleic acid, is a monounsaturated fatty acid with the molecular formula C₂₂H₄₂O₂. It features a cis double bond at the 11th carbon, contributing to its distinctive chemical and physical properties. This compound is commonly derived from fish oils and certain plant sources, making it relevant in lipid research and industrial applications. Its unsaturated structure enhances reactivity, making it useful in synthesizing derivatives for lubricants, surfactants, and specialty chemicals. The (11Z)-configuration ensures compatibility with biological systems, supporting its use in biochemical studies. High purity grades are available for precise experimental or formulation requirements.
11-Docosenoic acid,(11Z)- structure
11-Docosenoic acid,(11Z)- structure
Product Name:11-Docosenoic acid,(11Z)-
CAS No:1002-96-6
MF:C22H42O2
MW:338.567687511444
CID:146254
PubChem ID:5282771
Update Time:2025-10-13

11-Docosenoic acid,(11Z)- Chemical and Physical Properties

Names and Identifiers

    • 11-Docosenoic acid,(11Z)-
    • 11-Docosenoic acid
    • docos-11-enoic acid
    • (11E)-docos-11-enoic acid
    • (11Z)-docos-11-enoic acid
    • Cetoleic acid
    • cis-11-Docosenoic acid
    • cis-Docos-11-enoic acid
    • Cetolic acid
    • (Z)-11-Docosenoic acid
    • (E)-docos-11-enoic acid
    • KJDZDTDNIULJBE-QXMHVHEDSA-N
    • Fatty Acid 22:1 n-11 cis
    • 11-DOCOSENOIC ACID, CIS-
    • Docos-11c-ensaeure
    • PD150669
    • J12.483D
    • cis-Cetoleic acid (cis-22:1n-11)
    • (Z)-11-docosenoate
    • 1002-96-6
    • 11Z-docosenoate
    • 11Z-docosenoic acid
    • cis-11-docosenoate
    • 11-Docosenoic acid, (Z)-
    • 62EZI2C5SE
    • cis-cetoleic acid
    • 11-Docosenoic acid, (11Z)-
    • UNII-62EZI2C5SE
    • DTXSID00920491
    • Cetoleinsaeure
    • LMFA01030088
    • CHEBI:32428
    • (11Z)-11-DOCOSENOIC ACID
    • docos-11c-enoic acid
    • C22:1, n-11 cis
    • Q27114930
    • (Z)-docos-11-enoic acid
    • C22:1.n-11 cis
    • cis-Delta(11)-docosenoate
    • (11Z)-docos-11-enoate
    • C22:1n-11
    • 22:1(N-11)
    • cis-Delta(11)-docosenoic acid
    • 11-docosaenoic acid
    • Fatty Acid cis 22:1 n-11
    • 22:1, n-11 cis
    • CHEMBL3103072
    • SCHEMBL198161
    • cis-cetoleate
    • MDL： MFCD16621252
    • Inchi： 1S/C22H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h11-12H,2-10,13-21H2,1H3,(H,23,24)/b12-11-
    • InChI Key： KJDZDTDNIULJBE-QXMHVHEDSA-N
    • SMILES： OC(CCCCCCCCC/C=C\CCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 338.31866
  • Monoisotopic Mass: 338.318
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 19
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 0.891
  • Melting Point: 33-34 ºC
  • Boiling Point: 453.3°Cat760mmHg
  • Flash Point: 349.9°C
  • Refractive Index: 1.467
  • PSA: 37.3
  • LogP: 7.66890

11-Docosenoic acid,(11Z)- Pricemore >>

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11-Docosenoic acid,(11Z)- Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1002-96-6)11-Docosenoic acid
Order Number:LE7752
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1002-96-6)11-Docosenoic acid
LE7752
Purity:99%
Quantity:25KG,200KG,1000KG
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